Cas no 1643538-32-2 (2-Bromo-5-(iso-butyl-d9)-pyrazine)

• Product Name: 2-Bromo-5-(iso-butyl-d9)-pyrazine
• CAS No: 1643538-32-2
• MF: C₈H₁₁BrN₂
• MW: 224.145796060562
• CID: 6810144
• PubChem ID: 133553219
• Update Time: 2025-03-06

2-Bromo-5-(iso-butyl-d9)-pyrazine Chemical and Physical Properties

Names and Identifiers

• 1643538-32-2
• 2-Bromo-5-(iso-butyl-d9)-pyrazine
• CS-18906

• Inchi： 1S/C8H11BrN2/c1-6(2)3-7-4-11-8(9)5-10-7/h4-6H,3H2,1-2H3/i1D3,2D3,3D2,6D
• InChI Key： OPOPIAHMFYIGRW-GMFBVPFISA-N
• SMILES： BrC1=CN=C(C=N1)C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 223.06705Da
• Monoisotopic Mass: 223.06705Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų